Cas no 1785059-78-0 (3-Methyl-1,1-dioxo-1lambda6-thietane-3-carbaldehyde)

• Product Name: 3-Methyl-1,1-dioxo-1lambda6-thietane-3-carbaldehyde
• CAS No: 1785059-78-0
• MF: C₅H₈O₃S
• MW: 148.180220603943
• CID: 5465854
• PubChem ID: 20592368
• Update Time: 2023-08-28

3-Methyl-1,1-dioxo-1lambda6-thietane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1,1-dioxo-1lambda6-thietane-3-carbaldehyde
• Z2732457727
• 3-Thietanecarboxaldehyde, 3-methyl-, 1,1-dioxide

• Inchi： 1S/C5H8O3S/c1-5(2-6)3-9(7,8)4-5/h2H,3-4H2,1H3
• InChI Key： JCOUODAXRVDSLZ-UHFFFAOYSA-N
• SMILES： S1(CC(C=O)(C)C1)(=O)=O

Computed Properties

• Exact Mass: 148.01941529 g/mol
• Monoisotopic Mass: 148.01941529 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 59.6
• Molecular Weight: 148.18

Experimental Properties

• Density: 1.444±0.06 g/cm3(Predicted)
• Boiling Point: 328.2±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones